methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride
Overview
Description
Methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride (M3HMC) is an organic compound with a molecular formula of C5H10ClNO3. It is a colorless crystalline solid that is soluble in water and ethanol. M3HMC is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other compounds. It is also used as a reagent in organic synthesis and as a reactant in the production of polymers.
Mechanism of Action
Methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride is thought to act as a proton donor, donating a proton to a substrate molecule and facilitating the formation of a new covalent bond. This mechanism of action is thought to be responsible for the reactivity of methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride in organic synthesis and for its use as a reagent in the synthesis of polymers.
Biochemical and Physiological Effects
methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory studies, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has been shown to inhibit the growth of certain bacteria and fungi. It has also been shown to inhibit the growth of certain cancer cells. In addition, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has been shown to possess anti-inflammatory and antioxidant properties and to have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
Methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has several advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is relatively easy to synthesize. It is also a relatively stable compound, making it suitable for use in a variety of experiments. However, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride also has several limitations. It is toxic and has the potential to cause adverse reactions in humans and animals. In addition, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride is a relatively reactive compound, and it can react with other compounds in the laboratory.
Future Directions
The potential applications of methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride are numerous and varied. In the future, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride could be used to develop new drugs or to improve existing drugs. It could also be used to develop new polymers or to improve the properties of existing polymers. In addition, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride could be used to study the structure-activity relationships of various compounds and to investigate the mechanism of action of various drugs. Finally, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride could be used to study the biochemical and physiological effects of various compounds.
Synthesis Methods
Methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride can be synthesized in two steps. The first step involves the reaction of ethyl 3-hydroxy-1-methylazetidine-3-carboxylate with hydrochloric acid to form ethyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride. This reaction is typically carried out in an aqueous medium at a temperature of 70–80°C. The second step involves the reaction of ethyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride with methanol to form methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride. This reaction is typically carried out in an aqueous medium at a temperature of 70–80°C.
Scientific Research Applications
Methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has been used in a variety of scientific research applications. It has been used as a reactant in the synthesis of polymers and as a reagent in organic synthesis. methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has also been used to study the structure-activity relationships of various compounds and to investigate the mechanism of action of various drugs. In addition, methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride has been used to study the biochemical and physiological effects of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride involves the reaction of 3-chloro-1-propanol with methylamine to form methyl 3-chloro-1-methylazetidine-3-carboxylate, which is then hydrolyzed to form the target compound.", "Starting Materials": [ "3-chloro-1-propanol", "methylamine", "sodium hydroxide", "hydrochloric acid", "methanol", "diethyl ether" ], "Reaction": [ "Step 1: React 3-chloro-1-propanol with excess methylamine in methanol to form methyl 3-chloro-1-methylazetidine-3-carboxylate.", "Step 2: Add sodium hydroxide to the reaction mixture to hydrolyze the ester to form methyl 3-hydroxy-1-methylazetidine-3-carboxylate.", "Step 3: Acidify the reaction mixture with hydrochloric acid to obtain the hydrochloride salt of the target compound.", "Step 4: Extract the product with diethyl ether and dry over anhydrous magnesium sulfate.", "Step 5: Purify the product by recrystallization from methanol." ] } | |
CAS RN |
2411279-86-0 |
Product Name |
methyl 3-hydroxy-1-methylazetidine-3-carboxylate hydrochloride |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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